2-(4-Trifluoromethoxy-phenyl)-thiazole-5-carboxylic acid ethyl ester

• CAS No.: 886369-45-5
• Molecular Formula: C13H10F3NO3S
• Molecular Weight: 317.29 g/mol
• IUPAC Name: ethyl 2-[4-(trifluoromethoxy)phenyl]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H10F3NO3S/c1-2-19-12(18)10-7-17-11(21-10)8-3-5-9(6-4-8)20-13(14,15)16/h3-7H,2H2,1H3
• InChI Key: LTUQUEIYFLCYPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(S1)C2=CC=C(C=C2)OC(F)(F)F

Description

2-(4-Trifluoromethoxy-phenyl)-thiazole-5-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C13H10F3NO3S and its molecular weight is 317.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium aluminum hidride (2.0 M solution in tetrahydrofuran) (2.81 mL) was added to a solution of 2-methylpropyl 2-[4-(trifluoromethoxy)phenyl]-1,3-thiazole-4-carboxylate (881 mg) in tetrahydrofuran (15 mL), and the mixture was stirred at room temperature for 30 min. Sodium sulfate decahydrate was added portionwise and an additional amount of tetrahydrofuran was added, and the mixture was stirred for 1.5 hr. The reaction mixture was filtered through Celite and the solvent was then distilled off under reduced pressure. The resulting residue was purified by column chromatography (NH silica gel cartridge, hexane:ethyl acetate=98:2-25:75) to afford the title compound (361 mg).